Cas no 1214381-67-5 (5-(4-Fluorophenyl)-2-methoxynicotinic acid)

5-(4-Fluorophenyl)-2-methoxynicotinic acid structure
1214381-67-5 structure
Product Name:5-(4-Fluorophenyl)-2-methoxynicotinic acid
CAS No:1214381-67-5
MF:C13H10FNO3
MW:247.221807003021
CID:2617630
Update Time:2023-08-07

5-(4-Fluorophenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-fluorophenyl)-2-methoxypyridine-3-carboxylic acid
    • 5-(4-FLUOROPHENYL)-2-METHOXYNICOTINIC ACID
    • 5-(4-Fluorophenyl)-2-methoxynicotinic acid
    • Inchi: 1S/C13H10FNO3/c1-18-12-11(13(16)17)6-9(7-15-12)8-2-4-10(14)5-3-8/h2-7H,1H3,(H,16,17)
    • InChI Key: WDZHJZFGWLUBJF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

  • Exact Mass: 247.064
  • Monoisotopic Mass: 247.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.4
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